Cas no 172848-59-8 (2-Thiazolecarboxylic acid,4-[3-(trifluoromethyl)phenyl]-,ethyl ester)

• Product Name: 2-Thiazolecarboxylic acid,4-[3-(trifluoromethyl)phenyl]-,ethyl ester
• CAS No: 172848-59-8
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• CID: 905727
• PubChem ID: 10424923
• Update Time: 2025-04-19

2-Thiazolecarboxylic acid,4-[3-(trifluoromethyl)phenyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid,4-[3-(trifluoromethyl)phenyl]-,ethyl ester
• 4-[3-(trifluoromethyl)phenyl]-2-Thiazolecarboxylic acid ethyl ester
• Ethyl 4-[3-(trifluoromethyl)phenyl]-1,3-thiazole-2-carboxylate
• CTK8D3834
• ethyl 4-(3-(trifluoromethyl)phenyl)thiazole-2-carboxylate
• SureCN1198019
• 4-[3-(trifluoromethyl)phenyl]-2-Thiazole carbocylic acid ethyl ester
• DTXSID30439748
• AKOS010644313
• SCHEMBL1198019
• A3809
• DB-064866
• 2-Thiazolecarboxylic acid, 4-[3-(trifluoromethyl)phenyl]-, ethyl ester
• 2-Thiazolecarboxylicacid,4-[3-(trifluoromethyl)phenyl]-,ethylester
• 172848-59-8

• Inchi： 1S/C13H10F3NO2S/c1-2-19-12(18)11-17-10(7-20-11)8-4-3-5-9(6-8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key： IVVCYBXRJDUDFY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(=C1)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 301.03843422g/mol
• Monoisotopic Mass: 301.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes